Cas no 65996-61-4 (Paper pulp)

• Product Name: Paper pulp
• CAS No: 65996-61-4
• MF: C₅₅H₅₄N₂O₄
• MW: 807.02827501297
• CID: 512660
• PubChem ID: 168266365
• Update Time: 2025-04-25

Paper pulp Chemical and Physical Properties

Names and Identifiers

• Cellulosepulp
• Pulp, cellulose
• Bleached ground wood pulp
• Cellulose chemical pulp
• Cellulose cotton linter pulp
• Chemical pulp, non-sulfur
• Rags
• Cellulose pulp
• Wood pulp
• 65996-61-4
• (E)-3-[4-[(Z)-1-(4-hydroxyphenyl)-2-phenylbut-1-enyl]phenyl]-N-[5-[[(E)-3-[4-[(Z)-1-(4-hydroxyphenyl)-2-phenylbut-1-enyl]phenyl]prop-2-enoyl]amino]pentyl]prop-2-enamide
• Paper pulp

• Inchi： 1S/C55H54N2O4/c1-3-50(42-14-8-5-9-15-42)54(46-28-32-48(58)33-29-46)44-24-18-40(19-25-44)22-36-52(60)56-38-12-7-13-39-57-53(61)37-23-41-20-26-45(27-21-41)55(47-30-34-49(59)35-31-47)51(4-2)43-16-10-6-11-17-43/h5-6,8-11,14-37,58-59H,3-4,7,12-13,38-39H2,1-2H3,(H,56,60)(H,57,61)
• InChI Key： MSGLUAHYMBWJRS-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)=C(C1C=CC=CC=1)CC)NCCCCCNC(C=CC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)=C(C1C=CC=CC=1)CC)=O

Computed Properties

• Exact Mass: 806.40835821g/mol
• Monoisotopic Mass: 806.40835821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 61
• Rotatable Bond Count: 18
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• XLogP3: 13.8
• Topological Polar Surface Area: 98.7Ų

Paper pulp Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on Paper pulp

Cellulose Pulp: A Comprehensive Overview

Cellulose pulp, also known as cellulose fiber pulp, is a versatile material derived from the cell walls of plants, primarily wood and other lignocellulosic biomass. With the CAS number 65996-61-4, this compound is widely recognized for its role in various industrial applications, particularly in the production of paper, textiles, and composite materials. The global demand for cellulose-based materials has been growing steadily due to their renewable nature and biodegradability, making them a sustainable alternative to synthetic fibers and plastics.

The production of cellulose pulp involves several steps, including pulping, bleaching, and refining. Modern techniques such as mechanical pulping and chemical pulping have been optimized to enhance yield and reduce environmental impact. Recent advancements in enzymatic pulping have further improved the efficiency of extracting cellulose fibers from biomass, aligning with the growing emphasis on sustainable production methods.

One of the most significant applications of cellulose pulp is in the paper industry, where it serves as the primary raw material for manufacturing paper products. Beyond traditional uses, researchers have explored its potential in advanced materials such as cellulose nanofibers (CNF) and cellulose nanocrystals (CNC). These nanostructured materials exhibit exceptional mechanical properties and are being investigated for use in lightweight composites, flexible electronics, and biomedical applications.

The environmental impact of cellulose pulp production has been a focal point of recent studies. Innovations in closed-loop systems and recycling technologies aim to minimize water consumption and reduce waste generation during the pulping process. Additionally, the integration of renewable energy sources into manufacturing facilities is helping to lower the carbon footprint associated with cellulose-based materials.

Looking ahead, the future of cellulose pulp is promising, driven by its compatibility with circular economy principles. Researchers are also exploring its potential in bio-based plastics and packaging solutions, which could significantly reduce reliance on petroleum-derived products. As industries continue to prioritize sustainability, cellulose-based materials are expected to play a pivotal role in shaping a greener future.